4-(2-Fluorophenyl)-2-methylbutanoic acid
Overview
Description
4-(2-Fluorophenyl)-2-methylbutanoic acid, also known as FMBA, is a synthetic organic compound with a wide range of applications in scientific research. FMBA has been used in a variety of ways, from studying the biochemical and physiological effects of compounds on living cells to lab experiments. FMBA is a versatile compound that can be used in many different ways, and its potential for use in scientific research is vast.
Scientific Research Applications
Analytical Characterizations
In analytical chemistry, 4-(2-Fluorophenyl)-2-methylbutanoic acid derivatives have been synthesized and characterized, as exemplified by Dybek et al. (2019) in their study on fluorolintane and its isomers. This research underscores the substance’s relevance in the field of forensic chemistry and its potential in distinguishing between closely related chemical entities Dybek, M., Wallach, J., Kavanagh, P., Colestock, T., Filbman, N., Dowling, G., Westphal, F., Elliott, S., Adejare, A., & Brandt, S. (2019).
PET Imaging Agents
This compound also plays a role in the development of novel PET imaging agents. Qiao et al. (2009) discussed the synthesis of fluoroarylvaline derivatives, including a 4-(2-Fluorophenyl)-2-methylbutanoic acid derivative, for potential application in tumor detection. This indicates the compound’s utility in the development of diagnostic tools in oncology Qiao, Y., He, Y., Zhang, S., Li, G., Liu, H., Xu, J., Wang, X., Qi, C., & Peng, C. (2009).
Liquid Crystal Research
In the field of material science, particularly in liquid crystal research, derivatives of 4-(2-Fluorophenyl)-2-methylbutanoic acid have been explored. Jankowiak et al. (2008) studied fluoroalkyl derivatives of 4-arylbutyric acid, indicating the compound’s significance in developing materials with unique electro-optical properties, such as negative dielectric anisotropy Jankowiak, A., Januszko, A., Ringstrand, B., & Kaszyński, P. (2008).
properties
IUPAC Name |
4-(2-fluorophenyl)-2-methylbutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13FO2/c1-8(11(13)14)6-7-9-4-2-3-5-10(9)12/h2-5,8H,6-7H2,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPQFXDWCDQTRGF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC1=CC=CC=C1F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Fluorophenyl)-2-methylbutanoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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